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Compound of Interest

4-Pentylbenzene-1-sulfonyl
Compound Name:
chloride

Cat. No.: B1345719

An In-depth Technical Guide to 4-Pentylbenzene-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentylbenzene-1-sulfonyl chloride is an organic compound that serves as a crucial
intermediate in organic synthesis. Its structure, featuring a pentyl group attached to a benzene
ring with a sulfonyl chloride functional group, makes it a versatile reagent, particularly in the
preparation of sulfonamides. Sulfonamides are a significant class of compounds in medicinal
chemistry, exhibiting a wide array of biological activities. This guide provides a comprehensive
overview of the chemical structure, properties, synthesis, and key reactions of 4-
Pentylbenzene-1-sulfonyl chloride.

Chemical Structure and Formula

The chemical structure of 4-Pentylbenzene-1-sulfonyl chloride consists of a benzene ring
substituted with a pentyl group at the para position (position 4) and a sulfonyl chloride group at
position 1.

Chemical Formula: C11H15CIO2S[1][2]
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SMILES (Simplified Molecular-Input Line-Entry System): O=S(C1=CC=C(CCCCC)C=C1)
(CH=0[3][4]

IUPAC Name: 4-Pentylbenzene-1-sulfonyl chloride[2]
Synonyms: 4-(n-Pentyl)benzenesulfonyl chloride, 4-Amylbenzenesulfonyl chloride[2][5]

Physicochemical Properties

A summary of the key quantitative data for 4-Pentylbenzene-1-sulfonyl chloride is presented
in the table below.

Property Value Reference
CAS Number 73948-18-2 [1112]
Molecular Weight 246.75 g/mol [1][5]
Melting Point <30°C [5]

Boiling Point 163 °C (at 6.4 Torr) [5]

Density 1.183 + 0.06 g/cm? (Predicted) [5]

Off-white to faint yellow
Appearance ) ] [5]
crystalline solid

Sensitivity Moisture Sensitive [5]

Experimental Protocols
Synthesis of 4-Pentylbenzene-1-sulfonyl chloride

A common method for the synthesis of aryl sulfonyl chlorides is the reaction of the
corresponding arene with an excess of chlorosulfonic acid.[6] The following protocol is a
representative procedure for the preparation of 4-Pentylbenzene-1-sulfonyl chloride.

Materials:

e Pentylbenzene
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Chlorosulfonic acid

Ice

Water

Dichloromethane (or other suitable organic solvent)

Sodium sulfate (or magnesium sulfate) for drying

Procedure:

In a flask equipped with a dropping funnel and a stirrer, cool an excess of chlorosulfonic acid
(typically 2-4 equivalents) to 0-5°C using an ice bath.

Slowly add pentylbenzene to the cooled chlorosulfonic acid with vigorous stirring,
maintaining the temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours to ensure the completion of the sulfonation reaction.

Carefully pour the reaction mixture onto crushed ice with stirring. This will quench the excess
chlorosulfonic acid and precipitate the sulfonyl chloride.

Extract the product into an organic solvent such as dichloromethane.

Wash the organic layer with water and then with a saturated sodium bicarbonate solution to
remove any acidic impurities.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude 4-Pentylbenzene-1-sulfonyl chloride.

The product can be further purified by vacuum distillation or recrystallization if necessary.

Synthesis of Sulfonamides
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4-Pentylbenzene-1-sulfonyl chloride is a key reagent in the synthesis of sulfonamides, which

are of significant interest in drug discovery. The general reaction involves the coupling of the

sulfonyl chloride with a primary or secondary amine.[7]

Materials:

4-Pentylbenzene-1-sulfonyl chloride
A primary or secondary amine
A suitable solvent (e.g., pyridine, acetone, dichloromethane)

A base (e.g., pyridine, triethylamine) if the solvent is not basic

Procedure:

Dissolve the amine in a suitable solvent. If the solvent is not a base, add a base like
triethylamine to neutralize the HCI that will be formed during the reaction.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of 4-Pentylbenzene-1-sulfonyl chloride in the same solvent to the
cooled amine solution with stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (as monitored by TLC).

If a precipitate forms, filter the reaction mixture. Otherwise, wash the reaction mixture with
water to remove any water-soluble byproducts.

Extract the sulfonamide product into an organic solvent.
Dry the organic layer over an anhydrous drying agent.
Remove the solvent under reduced pressure to yield the crude sulfonamide.

The product can be purified by recrystallization or column chromatography.
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Diagrams

Pentylbenzene

Sulfonation Reaction 4-Pentylbenzene-1-sulfonyl chloride

Chlorosulfonic Acid (HSO3CI)

Click to download full resolution via product page

Caption: Synthesis of 4-Pentylbenzene-1-sulfonyl chloride.
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Caption: Workflow for sulfonamide synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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